Cas no 804520-00-1 (1,3-Pentanediol,1-cyclohexyl-2-methyl-, (1S,2R,3R)-)

• Product name: 1,3-Pentanediol,1-cyclohexyl-2-methyl-, (1S,2R,3R)-
• CAS No: 804520-00-1
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 714363

1,3-Pentanediol,1-cyclohexyl-2-methyl-, (1S,2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanediol,1-cyclohexyl-2-methyl-, (1S,2R,3R)-
• 1,3-Pentanediol,1-cyclohexyl-2-methyl-,(1S,2R,3R)-(9CI)
• 1,3-Pentanediol, 1-cyclohexyl-2-methyl-, (1S,2R,3R)-

• Inchi： 1S/C12H24O2/c1-3-11(13)9(2)12(14)10-7-5-4-6-8-10/h9-14H,3-8H2,1-2H3/t9-,11-,12-/m1/s1
• InChI Key： JJWDUBNWHSYIOM-YUSALJHKSA-N
• SMILES： [C@@H](C1CCCCC1)(O)[C@H](C)[C@H](O)CC

Computed Properties

• Exact Mass: 200.178
• Monoisotopic Mass: 200.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 0.982±0.06 g/cm3(Predicted)
• Boiling Point: 294.9±8.0 °C(Predicted)
• pka: 14.85±0.20(Predicted)